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Compound of Interest

Compound Name: Fenhexamid-1-pentanoic acid

Cat. No.: B2821420 Get Quote

Abstract
This application note details a robust and reliable solid-phase extraction (SPE) protocol for the

cleanup and concentration of the fungicide Fenhexamid from water samples prior to

instrumental analysis. The described method utilizes a combination of octadecylsilanized silica

gel (C18) and graphitized carbon black (GCB) SPE cartridges to effectively remove interfering

matrix components and achieve high recovery of the target analyte. This protocol is intended

for researchers, scientists, and professionals in environmental monitoring and drug

development who are involved in the analysis of pesticide residues in aqueous matrices.

Introduction
Fenhexamid is a widely used fungicide for the control of Botrytis cinerea on various fruits and

vegetables. Its presence in water sources due to agricultural runoff is a potential concern for

environmental and human health. Accurate and sensitive analytical methods are therefore

crucial for monitoring Fenhexamid residues in water. Solid-phase extraction is a widely adopted

sample preparation technique that offers significant advantages over traditional liquid-liquid

extraction, including reduced solvent consumption, higher sample throughput, and improved

cleanup efficiency.[1] This application note provides a detailed protocol for the solid-phase

extraction of Fenhexamid from water samples, followed by a summary of expected analytical

performance.
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This section outlines the detailed methodology for the solid-phase extraction of Fenhexamid

from water samples.

Materials and Reagents:

Solid-Phase Extraction Cartridges:

Octadecylsilanized silica gel (C18), 1000 mg, 6 mL

Graphitized carbon black (GCB), 500 mg, 6 mL

Fenhexamid analytical standard (≥98% purity)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (analytical grade)

Methanol (HPLC grade)

Glass fiber filters (0.7 µm)

SPE vacuum manifold

Nitrogen evaporator

Sample Preparation:

Collect water samples in clean glass bottles.

If the sample contains suspended solids, filter it through a 0.7 µm glass fiber filter.[2]

For a 100 mL water sample, acidify with formic acid to a final concentration of 1% (v/v).

Solid-Phase Extraction (SPE) Procedure:

The SPE procedure involves the sequential use of a C18 cartridge for initial cleanup followed

by a GCB cartridge for further purification.
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Step 1: C18 Cartridge Conditioning and Sample Loading

Conditioning:

Pass 5 mL of acetonitrile through the C18 cartridge.

Pass 5 mL of water through the C18 cartridge. Do not allow the cartridge to go dry.

Sample Loading:

Load the 100 mL prepared water sample onto the conditioned C18 cartridge at a flow rate

of approximately 5 mL/min.

Washing:

Wash the C18 cartridge with 10 mL of a 3:7 (v/v) mixture of 1% formic acid in acetonitrile

and water.

Discard the effluent from the loading and washing steps.

Step 2: Elution from C18 and Loading onto GCB Cartridge

GCB Cartridge Conditioning:

While the C18 cartridge is being washed, condition a GCB cartridge by passing 5 mL of

acetonitrile followed by 5 mL of water. Do not allow the cartridge to go dry.

Elution and Transfer:

Place the conditioned GCB cartridge below the C18 cartridge on the vacuum manifold.

Elute the Fenhexamid from the C18 cartridge directly onto the GCB cartridge using 10 mL

of a 7:3 (v/v) mixture of 1% formic acid in acetonitrile and water.[3]

Discard the C18 cartridge.

Step 3: GCB Cartridge Washing and Final Elution

Washing:
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Wash the GCB cartridge with a suitable solvent to remove any remaining interferences (if

necessary, this step should be optimized based on the specific water matrix).

Elution:

Elute the purified Fenhexamid from the GCB cartridge with 30 mL of 1% formic acid in

acetonitrile.[3]

Concentration and Reconstitution:

Collect the eluate and concentrate it to dryness at 40°C under a gentle stream of nitrogen.

[3]

Reconstitute the residue in exactly 1 mL of an acetonitrile/water (1:1, v/v) mixture.[3]

The sample is now ready for instrumental analysis (e.g., LC-MS/MS).

Data Presentation
The following table summarizes the quantitative data for the analysis of Fenhexamid in water

samples. The data is compiled from a study utilizing a voltammetric determination method,

which provides an indication of the performance that can be expected.

Parameter Value Method of Determination

Limit of Detection (LOD) 0.32 - 0.34 nmol L⁻¹ Differential Pulse Voltammetry

Limit of Quantification (LOQ) 1.07 - 1.13 nmol L⁻¹ Differential Pulse Voltammetry

Recovery
Close to 100% (in spiked water

samples)
Differential Pulse Voltammetry

Note: The LOD, LOQ, and recovery values presented are based on a differential pulse

voltammetry method and may vary with the use of other analytical techniques such as LC-

MS/MS.[4]
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The following diagram illustrates the workflow of the solid-phase extraction protocol for

Fenhexamid cleanup in water samples.

Sample Preparation

C18 SPE Cartridge

GCB SPE Cartridge

Final Steps

100 mL Water Sample

Filter (0.7 µm)

If suspended solids

Acidify (1% Formic Acid)

Load Sample
(5 mL/min)

Condition:
1. 5 mL Acetonitrile

2. 5 mL Water

Wash:
10 mL 1% Formic Acid in
Acetonitrile/Water (3:7)

Elute:
30 mL 1% Formic Acid

in Acetonitrile

Elute from C18 onto GCB:
10 mL 1% Formic Acid in
Acetonitrile/Water (7:3)

Condition:
1. 5 mL Acetonitrile

2. 5 mL Water

Concentrate to Dryness
(40°C, N2)

Reconstitute:
1 mL Acetonitrile/Water (1:1)

LC-MS/MS Analysis
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Click to download full resolution via product page

Caption: Solid-phase extraction workflow for Fenhexamid cleanup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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